Cas no 94994-28-2 (4-methoxybicyclo[2.2.2]octane-1-carbaldehyde)

4-Methoxybicyclo[2.2.2]octane-1-carbaldehyde is a bicyclic aldehyde compound featuring a methoxy substituent at the 4-position of the bicyclo[2.2.2]octane framework. Its rigid, three-dimensional structure enhances steric control, making it valuable in asymmetric synthesis and chiral auxiliary applications. The aldehyde functionality offers reactivity for further derivatization, including condensation or reduction reactions, while the methoxy group provides electronic modulation for tailored reactivity. This compound is particularly useful in pharmaceutical and agrochemical research, where its constrained geometry can influence molecular recognition and binding properties. High purity and stability under standard conditions ensure consistent performance in synthetic workflows. Its unique scaffold also supports the development of novel materials and catalysts.

4-methoxybicyclo[2.2.2]octane-1-carbaldehyde structure

94994-28-2 structure

Product Name:4-methoxybicyclo[2.2.2]octane-1-carbaldehyde

CAS No:94994-28-2

MF:C₁₀H₁₆O₂

MW:168.232843399048

CID:3031635

PubChem ID:86114364

Update Time:2025-05-27

4-methoxybicyclo[2.2.2]octane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Methoxybicyclo<2.2.2>octane-1-carboxaldehyde
- 4-methoxybicyclo[2.2.2]octane-1-carbaldehyde
- 94994-28-2
- JBSFNPNKGCJDGO-UHFFFAOYSA-N
- AT39093
- SCHEMBL16111349
- Inchi： 1S/C10H16O2/c1-12-10-5-2-9(8-11,3-6-10)4-7-10/h8H,2-7H2,1H3
- InChI Key： JBSFNPNKGCJDGO-UHFFFAOYSA-N
- SMILES： C12(C=O)CCC(OC)(CC1)CC2

Computed Properties

Exact Mass: 168.115029749g/mol
Monoisotopic Mass: 168.115029749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 26.3Å²

4-methoxybicyclo[2.2.2]octane-1-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1565149-1g	4-Methoxybicyclo[2.2.2]Octane-1-carbaldehyde	94994-28-2	98%	1g	￥11880.00	2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWW066-100MG	4-methoxybicyclo[2.2.2]octane-1-carbaldehyde	94994-28-2	95%	100MG	￥ 1,485.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWW066-250MG	4-methoxybicyclo[2.2.2]octane-1-carbaldehyde	94994-28-2	95%	250MG	￥ 2,376.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWW066-500MG	4-methoxybicyclo[2.2.2]octane-1-carbaldehyde	94994-28-2	95%	500MG	￥ 3,960.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWW066-1G	4-methoxybicyclo[2.2.2]octane-1-carbaldehyde	94994-28-2	95%	1g	￥ 5,940.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWW066-5G	4-methoxybicyclo[2.2.2]octane-1-carbaldehyde	94994-28-2	95%	5g	￥ 17,820.00	2023-04-12
Aaron	AR0206OX-100mg	4-methoxybicyclo[2.2.2]octane-1-carbaldehyde	94994-28-2	95%	100mg	$258.00	2024-07-18
Aaron	AR0206OX-250mg	4-methoxybicyclo[2.2.2]octane-1-carbaldehyde	94994-28-2	95%	250mg	$412.00	2024-07-18
1PlusChem	1P0206GL-100mg	4-methoxybicyclo[2.2.2]octane-1-carbaldehyde	94994-28-2	96%	100mg	$252.00	2024-04-19
1PlusChem	1P0206GL-250mg	4-methoxybicyclo[2.2.2]octane-1-carbaldehyde	94994-28-2	96%	250mg	$391.00	2024-04-19